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Safety Profile Overview

Safety
Aspect

YM155
Monotherapy (168-
hr CIVI) [1]

YM155 +
Carboplatin/Paclitaxel (72-hr
CIVI) [2]

Typical Toxicities of
Standard Chemotherapy
(Carboplatin/Paclitaxel) [2]

Most
Common
Toxicities

Mostly Grade 1-2:

stomatitis, pyrexia,
nausea [1]

Mostly hematological (from

combination chemo) [2]

Severe hematological

toxicities, neurotoxicity,
nephrotoxicity [2]

Severe/
Dose-
Limiting
Toxicities

Reversible elevation
in serum creatinine;

one case of acute
tubular necrosis at

6.0 mg/m²/day [1]

Not specified beyond
hematological events in phase

II; MTD of YM155 was 10
mg/m²/day in this combo [2]

Dose-limiting hematological
toxicity, neurotoxicity [2]

Maximum
Tolerated
Dose (MTD)

4.8 mg/m²/day (168-

hr CIVI) [1]

10 mg/m²/day (72-hr CIVI) [2] (Established standard doses)

Renal
Toxicity

Identified as DLT;
requires monitoring

[1]

Not a highlighted issue in the
phase II study [2]

Potential nephrotoxicity (from
Carboplatin) [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548208?utm_src=pdf-body
https://www.smolecule.com/products/s548208?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4879696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4879696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4879696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4879696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4879696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784336/
https://www.smolecule.com/products/s548208?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Clinical Trial Methodologies

The safety data in the table above comes from robust clinical trial designs. Here are the methodologies for

the key studies cited.

Trial
Component

Phase I Monotherapy Study [1] Phase I/II Combination Study [2]

Primary
Objective

Determine MTD, safety, and PK of

YM155 [1]

Determine MTD of YM155 with

carboplatin/paclitaxel, then assess safety and
efficacy in phase II [2]

Patient
Population

Advanced solid malignancies or
lymphoma, refractory to standard

therapy [1]

Phase I: solid malignancies; Phase II:
untreated stage IV NSCLC [2]

Drug
Administration

YM155 administered via 168-hour
Continuous IV Infusion (CIVI)
every 3 weeks [1]

YM155 administered via 72-hour CIVI;
carboplatin (AUC6) and paclitaxel (200
mg/m²) given standardly [2]

Dose Escalation Starting dose: 1.8 mg/m²/day,
escalated using a standard

scheme [1]

YM155 starting dose: 3.6 mg/m²/day,
escalated in combination with fixed-dose

chemo [2]

Safety
Assessments

NCI CTC v.3; DLTs defined in

cycle 1; intensive monitoring
(vitals, labs, urinalysis) [1]

Standard safety monitoring; DLTs defined

during cycle 1; tumor assessment every two
cycles [2]

The following diagram illustrates the workflow of the typical phase I/II clinical trials from which this safety

data was derived.
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Patient Enrollment:
Advanced solid tumors

Phase I Component

Primary Objective:
Determine MTD & Safety Method: 3+3 Dose Escalation

Output: Maximum Tolerated Dose (MTD)

Phase II Component

Primary Objective:
Assess Efficacy & Further Safety Method: Treat cohort at MTD

Outcome: Safety Profile & Response Rate

Click to download full resolution via product page

Interpretation of the Safety Data

For researchers and clinicians, the data suggests several key points:
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Different Toxicity Spectrum: The dose-limiting toxicities of YM155, particularly renal effects, are

distinct from the severe hematological and neurological toxicities of regimens like
carboplatin/paclitaxel [2] [1].

Manageable Profile: YM155 was generally well-tolerated as a monotherapy and when combined
with full doses of chemotherapy, allowing for a manageable safety window in clinical trials [2] [1].

Administration Considerations: The safety profile is tied to the continuous IV infusion schedule.
The shift from a 168-hour to a 72-hour infusion in combination therapy also demonstrates the

flexibility in designing a more feasible dosing schedule [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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